Cas no 75562-15-1 (9H-Xanthene-2,7-diol, 3,6-bis(1,1-dimethylethyl)-9,9-dimethyl-)

• Product Name: 9H-Xanthene-2,7-diol, 3,6-bis(1,1-dimethylethyl)-9,9-dimethyl-
• CAS No: 75562-15-1
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 539324
• PubChem ID: 71403757
• Update Time: 2025-04-19

9H-Xanthene-2,7-diol, 3,6-bis(1,1-dimethylethyl)-9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-2,7-diol, 3,6-bis(1,1-dimethylethyl)-9,9-dimethyl-
• 3,6-ditert-butyl-9,9-dimethylxanthene-2,7-diol
• 3,6-DI-TERT-BUTYL-9,9-DIMETHYL-9H-XANTHENE-2,7-DIOL
• DTXSID60824648
• 75562-15-1

• Inchi： 1S/C23H30O3/c1-21(2,3)13-11-19-15(9-17(13)24)23(7,8)16-10-18(25)14(22(4,5)6)12-20(16)26-19/h9-12,24-25H,1-8H3
• InChI Key： BGGKUWHBQLTOJH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C)(C)C2C=C(C(=CC1=2)C(C)(C)C)O)O)C(C)(C)C

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69